Cas no 860368-23-6 (4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one)

• Product Name: 4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one
• CAS No: 860368-23-6
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD27930228
• CID: 2114295
• PubChem ID: 59463814
• Update Time: 2025-09-27

4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5,6,7,8-tetrahydro-1(2H)-Isoquinolinone
• 4-Bromo-5,6,7,8-tetrahydroisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-
• NPTZFIQKKHWANG-UHFFFAOYSA-N
• 4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one

• MDL： MFCD27930228
• Inchi： 1S/C9H10BrNO/c10-8-5-11-9(12)7-4-2-1-3-6(7)8/h5H,1-4H2,(H,11,12)
• InChI Key： NPTZFIQKKHWANG-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2=C1CCCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 291
• Topological Polar Surface Area: 29.1